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Compound of Interest

Compound Name:
4-Bromo-2-ethyl-1-

methoxybenzene

CAS No.: 33839-11-1

Cat. No.: B1338894

Get Quote

4-Bromo-2-ethyl-1-methoxybenzene is a substituted aromatic compound with applications in

the synthesis of more complex molecules in the pharmaceutical and materials science sectors.

Understanding its solubility is paramount for optimizing reaction conditions, designing efficient

purification strategies such as crystallization, and formulating products. Solubility dictates the

choice of solvent for a chemical reaction to ensure homogeneity, influences the rate of reaction,

and is a critical factor in downstream processing and bioavailability for pharmaceutical

applications. This guide provides the foundational knowledge for effectively utilizing this

compound in a laboratory and development setting.

Physicochemical Properties of 4-Bromo-2-ethyl-1-
methoxybenzene
The solubility of a compound is intrinsically linked to its molecular structure and physical

properties. The presence of a polar methoxy group, a nonpolar ethyl group, and a polarizable

bromine atom on a benzene ring gives 4-Bromo-2-ethyl-1-methoxybenzene a distinct

solubility profile.
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Property Value Source

Molecular Formula C₉H₁₁BrO [1]

Molecular Weight 215.09 g/mol [1]

Melting Point 9 - 10 °C (48 - 50 °F)

Boiling Point 223 °C (433 °F)

Computed XLogP3 3.5 [1]

Appearance Clear Liquid [2]

Water Solubility Immiscible [2]

The high XLogP3 value indicates a significant hydrophobic character, predicting poor solubility

in water and good solubility in nonpolar organic solvents.[1]

Predicted Solubility Profile in Organic Solvents
A fundamental principle in chemistry is that "like dissolves like."[3] This means that substances

with similar polarities are more likely to be soluble in one another. Based on the structure of 4-
Bromo-2-ethyl-1-methoxybenzene, which has a large nonpolar aromatic and alkyl component

and a weakly polar ether group, its solubility in various organic solvents can be predicted.
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Solvent Category Solvent Example Predicted Solubility Rationale

Nonpolar
Hexane, Toluene,

Diethyl Ether
High

The nonpolar aromatic

ring and ethyl group of

the solute will have

strong van der Waals

interactions with

nonpolar solvents.

Polar Aprotic

Acetone, Ethyl

Acetate,

Dichloromethane

(DCM)

Moderate to High

These solvents have

dipole moments that

can interact with the

polar ether group of

the solute, while their

organic nature allows

for interaction with the

nonpolar parts of the

molecule.

Polar Protic Ethanol, Methanol Moderate

The ability of these

solvents to hydrogen

bond will not be fully

utilized with the

solute, which is a

hydrogen bond

acceptor but not a

donor. However, the

alkyl part of the

alcohols can interact

with the nonpolar

regions of the solute.

Highly Polar

Dimethyl Sulfoxide

(DMSO), N,N-

Dimethylformamide

(DMF)

Moderate to High

These are strong

polar aprotic solvents

that are good at

solvating a wide range

of organic molecules.
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This predicted profile serves as a starting point for solvent selection in experimental work.

Solubility Prediction Logic

4-Bromo-2-ethyl-1-methoxybenzene Organic Solvent

Structure
(Aromatic, Ethyl, Methoxy, Bromo)

Properties
(Largely Nonpolar, Weakly Polar)

Solute-Solvent Interactions
('Like Dissolves Like')

contributes to

Solvent Type
(e.g., Nonpolar, Polar Aprotic, Polar Protic)

Properties
(Polarity, H-bonding)

contributes to

Predicted Solubility
(High, Moderate, Low)

determines

Click to download full resolution via product page

Caption: Logical relationship for predicting solubility.

Experimental Determination of Solubility: A Step-by-
Step Protocol
To obtain precise quantitative data, an experimental determination of solubility is necessary.

The isothermal shake-flask method is a reliable and widely used technique.

Objective: To determine the saturation solubility of 4-Bromo-2-ethyl-1-methoxybenzene in a

selected organic solvent at a specific temperature.

Materials:
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4-Bromo-2-ethyl-1-methoxybenzene (high purity)

Selected organic solvent (analytical grade)

Analytical balance

Temperature-controlled shaker bath

Centrifuge

Volumetric flasks and pipettes

Syringe filters (PTFE, 0.22 µm)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Protocol:

Preparation of Supersaturated Solution:

Add an excess amount of 4-Bromo-2-ethyl-1-methoxybenzene to a known volume of the

chosen solvent in a sealed vial. The presence of undissolved solid is crucial.

Equilibration:

Place the vial in a temperature-controlled shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is

reached between the dissolved and undissolved solute.

Phase Separation:

After equilibration, allow the vial to stand in the shaker bath without agitation for at least 2

hours to allow the excess solid to sediment.

Alternatively, centrifuge the vial at a controlled temperature to facilitate the separation of

the solid and liquid phases.
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Sample Collection and Dilution:

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the collected supernatant through a syringe filter to remove any

remaining solid particles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration

within the calibration range of the analytical method.

Quantification:

Analyze the diluted sample using a pre-validated HPLC or GC method to determine the

concentration of 4-Bromo-2-ethyl-1-methoxybenzene.

Prepare a calibration curve using standard solutions of known concentrations to ensure

accurate quantification.

Calculation:

Calculate the solubility by multiplying the measured concentration of the diluted sample by

the dilution factor. The result is typically expressed in mg/mL or mol/L.
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Shake-Flask Solubility Determination Workflow

1. Preparation
Add excess solute to solvent

2. Equilibration
Shake at constant temperature (24-48h)

3. Phase Separation
Sedimentation or Centrifugation

4. Sampling & Filtration
Collect supernatant, filter (0.22 µm)

5. Dilution
Accurately dilute the saturated solution

6. Quantification
Analyze by HPLC or GC

7. Calculation
Determine solubility from concentration and dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion
While specific quantitative solubility data for 4-Bromo-2-ethyl-1-methoxybenzene in a wide

array of organic solvents is not readily available in published literature, a strong predictive

understanding can be derived from its physicochemical properties. It is anticipated to be highly
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soluble in nonpolar and moderately soluble in polar organic solvents, while being immiscible in

water. For applications requiring precise solubility values, the detailed experimental protocol

provided in this guide offers a robust methodology. This technical guide serves as a valuable

resource for scientists and researchers, enabling informed decisions in experimental design

and process development involving 4-Bromo-2-ethyl-1-methoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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